Cas no 385837-16-1 (Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate)

Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a 4-cyclohexylphenylaminomethyl substituent. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and materials research. The cyclohexyl group enhances lipophilicity, potentially improving bioavailability in drug development, while the ester moiety offers reactivity for further derivatization. Its rigid aromatic and aliphatic components contribute to stability, making it suitable for applications requiring controlled molecular interactions. The compound’s well-defined structure allows for precise modifications, supporting its use as an intermediate in the synthesis of more complex molecules. Its purity and consistency are critical for reproducible results in experimental settings.
Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate structure
385837-16-1 structure
Product Name:Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate
CAS No:385837-16-1
MF:C21H25NO2
MW:323.42870593071
CID:6779454
PubChem ID:67483208
Update Time:2025-06-08

Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate
    • MFCD31803512
    • methyl 4-[(4-cyclohexylanilino)methyl]benzoate
    • F88933
    • SCHEMBL2647011
    • 385837-16-1
    • methyl 4-{[(4-cyclohexylphenyl)amino]methyl}benzoate
    • 4-((4-Cyclohexylphenylamino)methyl)benzoic acid methyl ester
    • KIRCIDZFOHXUQS-UHFFFAOYSA-N
    • Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate
    • Inchi: 1S/C21H25NO2/c1-24-21(23)19-9-7-16(8-10-19)15-22-20-13-11-18(12-14-20)17-5-3-2-4-6-17/h7-14,17,22H,2-6,15H2,1H3
    • InChI Key: KIRCIDZFOHXUQS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)CNC1C=CC(=CC=1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 323.188529040g/mol
  • Monoisotopic Mass: 323.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 38.3Ų

Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate Pricemore >>

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Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate Related Literature

Additional information on Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate

Comprehensive Overview of Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate (CAS No. 385837-16-1)

Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate (CAS No. 385837-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, characterized by its unique cyclohexylphenyl and benzoate functional groups, exhibits potential applications in drug development, particularly as an intermediate in synthesizing bioactive molecules. Its molecular structure, combining aromatic and aliphatic components, makes it a versatile candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

The compound's CAS No. 385837-16-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases. Recent studies highlight its potential as a precursor for small-molecule inhibitors, a hot topic in drug discovery due to the growing demand for precision medicine.

In material science, Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate is explored for its photophysical properties, aligning with the surge in interest for organic electronic materials. Its aromatic-amine moiety contributes to electron delocalization, a critical feature for developing OLEDs (organic light-emitting diodes) and photovoltaic devices. This aligns with the global push toward sustainable energy solutions, a trending topic in both scientific and public forums.

Synthetic routes for CAS No. 385837-16-1 often involve Pd-catalyzed cross-coupling or reductive amination, techniques widely discussed in green chemistry circles. Optimizing these methods to reduce waste and improve yield resonates with the pharmaceutical industry's focus on green synthesis—a frequently searched term in AI-driven literature analysis tools. The compound's solubility and stability profiles also make it a subject of formulation studies, addressing common challenges in drug delivery systems.

From a commercial perspective, suppliers of Methyl 4-(((4-cyclohexylphenyl)amino)methyl)benzoate emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of preclinical research. This aligns with the increasing demand for research-grade chemicals in biotechnology startups and academic labs, a niche highlighted in recent SEO analytics for scientific procurement.

In summary, CAS No. 385837-16-1 represents a multifaceted compound bridging drug discovery and advanced materials. Its structural versatility and applications in targeted therapy position it at the forefront of interdisciplinary research, answering pressing questions in modern chemistry and biomedicine.

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